Cas no 881040-99-9 (3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid)

• Product Name: 3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid
• CAS No: 881040-99-9
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD05256457
• CID: 3056625
• PubChem ID: 4715104
• Update Time: 2025-06-08

3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid
• AB01320333-02
• MFCD05256457
• 3-(1H-indol-3-yl)-3-pyridin-3-ylpropanoicacid
• 3-(1H-indol-3-yl)-3-(pyridin-3-yl)propanoic acid
• 1H-indole-3-propanoic acid, beta-3-pyridinyl-
• ALBB-020880
• BBL022406
• STK895679
• NCGC00325407-01
• 881040-99-9
• AKOS000266205
• AKOS017259316

• MDL： MFCD05256457
• Inchi： 1S/C16H14N2O2/c19-16(20)8-13(11-4-3-7-17-9-11)14-10-18-15-6-2-1-5-12(14)15/h1-7,9-10,13,18H,8H2,(H,19,20)
• InChI Key： FFYYHPUQJZQSOA-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=NC=CC=1)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 266.105527694Da
• Monoisotopic Mass: 266.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid

3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid (CAS No. 881040-99-9): A Comprehensive Overview

3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid (CAS No. 881040-99-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as IPP, is a derivative of indole and pyridine, two important heterocyclic structures with a wide range of biological activities. The unique combination of these moieties in IPP confers it with potential therapeutic properties, making it a subject of extensive investigation.

The chemical structure of 3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid consists of an indole ring and a pyridine ring connected by a propionic acid chain. The indole moiety is well-known for its role in various biological processes, including neurotransmission and cell signaling. The pyridine ring, on the other hand, is a common structural feature in many pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. The propionic acid chain provides additional functional groups that can interact with biological targets, enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of IPP in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have shown that IPP can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that IPP significantly reduced inflammation in a murine model of IBD, suggesting its potential as a novel therapeutic agent.

In addition to its anti-inflammatory properties, IPP has also been investigated for its neuroprotective effects. Research has shown that IPP can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study published in the journal Neuropharmacology reported that IPP treatment significantly reduced neuronal cell death in an in vitro model of oxidative stress, indicating its potential as a neuroprotective agent.

The pharmacokinetic properties of 3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid have also been studied to assess its suitability for drug development. Preclinical studies have shown that IPP has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further clinical evaluation. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its therapeutic potential.

The safety profile of IPP has been evaluated through various toxicity studies. These studies have demonstrated that IPP is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential use in clinical settings.

In conclusion, 3-(1H-Indol-3-yl)-3-pyridin-3-ylpropanoic acid (CAS No. 881040-99-9) is a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for new treatments for various diseases.